Cas no 1353981-79-9 (N-[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide)

• Product Name: N-[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide
• CAS No: 1353981-79-9
• MF: C₁₃H₂₅N₃O₂
• MW: 255.356503248215
• CID: 2163307
• Update Time: 2025-05-19

N-[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-amino-acetyl)-piperidin-4-ylmethyl]-n-isopropyl-acetamide
• N-((1-(2-Aminoacetyl)piperidin-4-yl)methyl)-N-isopropylacetamide
• AM94481
• N-[1-(2-Aminoacetyl)piperidin-4-ylmethyl]-N-isopropylacetamide
• N-[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide

• Inchi： 1S/C13H25N3O2/c1-10(2)16(11(3)17)9-12-4-6-15(7-5-12)13(18)8-14/h10,12H,4-9,14H2,1-3H3
• InChI Key： VXDUAQJCYGDELT-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCC(CN(C(C)=O)C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Topological Polar Surface Area: 66.6

Additional information on N-[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide

Professional Introduction to N-[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide (CAS No. 1353981-79-9)

N-[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide, a compound with the chemical identifier CAS No. 1353981-79-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this amide derivative incorporates a piperidine ring, which is a common motif in bioactive molecules, enhancing its pharmacological relevance.

The synthesis and characterization of N-[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide involve meticulous chemical methodologies that ensure high purity and yield. The presence of the amino-acetyl group and the isopropyl substituent on the piperidine ring contributes to the compound's reactivity and interaction with biological targets. This has been a focal point for researchers exploring novel drug candidates, as the specific arrangement of these functional groups can modulate binding affinity and selectivity.

Recent studies have highlighted the importance of piperidine derivatives in developing treatments for various therapeutic areas, including central nervous system disorders and infectious diseases. The structural features of N-[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide make it a promising candidate for further investigation. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules, which could lead to the development of new therapeutic agents.

The pharmacokinetic properties of this compound are also under scrutiny, as understanding how it is metabolized and excreted is crucial for its clinical application. Preliminary studies suggest that the compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration. This is an attractive feature for drug development, as it would simplify dosing regimens and improve patient compliance.

In addition to its pharmacological potential, N-[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide has shown promise in preclinical models as a tool compound for studying enzyme mechanisms and receptor interactions. Its unique chemical structure allows researchers to probe specific biological pathways with high precision. This has opened up new avenues for research in drug discovery, particularly in understanding the interactions between small molecules and their biological targets.

The synthesis of this compound also involves innovative chemical techniques that have broad implications beyond pharmaceuticals. The use of advanced catalytic methods and purification strategies has set a new standard for producing complex organic molecules. These advancements are not only beneficial for drug development but also contribute to the broader field of organic chemistry.

As research continues to evolve, the applications of N-[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide are likely to expand. The integration of computational modeling and high-throughput screening techniques will further enhance our ability to explore its potential as a lead compound or intermediate in drug discovery pipelines. The collaborative efforts of chemists, biologists, and pharmacologists will be essential in unlocking the full therapeutic potential of this remarkable molecule.

The future prospects for N-[1-(2-Amino-acetyl)-piperidin-4-ylmethyl]-N-isopropyl-acetamide are bright, with ongoing studies aimed at optimizing its chemical properties and evaluating its efficacy in various disease models. The compound's unique structural features and favorable pharmacokinetic profile position it as a valuable asset in the quest for novel therapeutics. As our understanding of its mechanisms of action deepens, so too will our ability to harness its potential for improving human health.